N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide

• IUPAC Name: N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C13H15N3O/c14-9-11-4-3-5-12(8-11)15-13(17)10-16-6-1-2-7-16/h3-5,8H,1-2,6-7,10H2,(H,15,17)
• InChI Key: QOAIEZGSIJALMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=CC=CC(=C2)C#N
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide, also known as CPP-ACP, is a compound that has been widely used in scientific research due to its various biochemical and physiological effects. CPP-ACP is a derivative of casein phosphopeptide (CPP) and has been shown to have a positive effect on dental health, bone health, and other physiological processes.

Mechanism of Action

The mechanism of action of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide involves its ability to bind to calcium and phosphate ions, which are essential for dental and bone health. N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide forms complexes with calcium and phosphate ions, which can then be transported to areas of the body where they are needed. N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide also has a positive effect on the oral microbiome, where it can inhibit the growth of harmful bacteria and promote the growth of beneficial bacteria.
Biochemical and Physiological Effects:
N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has various biochemical and physiological effects, which have been extensively studied in scientific research. N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has been shown to promote enamel remineralization, prevent dental caries, promote bone mineralization, and prevent osteoporosis. Additionally, N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has been shown to have a positive effect on the oral microbiome, where it can inhibit the growth of harmful bacteria and promote the growth of beneficial bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide in lab experiments include its ability to promote enamel remineralization, prevent dental caries, promote bone mineralization, and prevent osteoporosis. Additionally, N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has a positive effect on the oral microbiome, which can be useful for studying the effects of various compounds on the microbiome. The limitations of using N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide in lab experiments include its cost and the difficulty of synthesizing and purifying the compound.

Future Directions

There are several future directions for research involving N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide. One direction is to study the potential applications of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide in drug delivery, where it can be used to enhance the absorption of various drugs. Another direction is to study the effects of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide on the gut microbiome, where it may have a positive effect on gut health. Additionally, further research is needed to determine the optimal dosage and delivery method of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide for its various applications in scientific research.
Conclusion:
In conclusion, N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide, also known as N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide, is a compound that has been extensively studied for its various biochemical and physiological effects. N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has a positive effect on dental health, bone health, and other physiological processes, and has potential applications in drug delivery. Further research is needed to determine the optimal dosage and delivery method of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide for its various applications in scientific research.

Synthesis Methods

The synthesis of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide involves the reaction of casein phosphopeptide with 3-cyanophenyl isocyanate and pyrrolidine in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization. The purity of N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide is essential for its use in scientific research, and various analytical techniques such as NMR spectroscopy and mass spectrometry are used to ensure its purity.

Scientific Research Applications

N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has been extensively studied for its various applications in scientific research. It has been shown to have a positive effect on dental health, where it can prevent dental caries and promote enamel remineralization. N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has also been shown to have a positive effect on bone health, where it can promote bone mineralization and prevent osteoporosis. Additionally, N-(3-cyanophenyl)-2-pyrrolidin-1-ylacetamide has been studied for its potential applications in drug delivery, where it can be used to enhance the absorption of various drugs.